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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential physicochemical properties
of 2-methoxyhexane, focusing on its boiling and melting points. While specific experimentally
determined values for 2-methoxyhexane are not readily available in public literature, this
document outlines the standardized experimental protocols for their determination, ensuring a
comprehensive framework for laboratory investigation.

Physicochemical Data for 2-Methoxyhexane

The determination of a compound's boiling and melting points is fundamental to its
characterization, offering insights into its purity and physical state under varying temperatures.
The following table summarizes the key physical properties of 2-methoxyhexane relevant to
this guide.
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Molecular Formula

C7H160

Molecular Weight

116.20 g/mol [1]

CAS Number

25246-71-3[1][2]

Experimental Protocols

Precise and reproducible experimental methods are critical for the accurate determination of a

substance's physical properties.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] This property is a crucial indicator of a substance's volatility and purity.

Method 1: The Capillary Method

This micro-method is suitable for small sample volumes.

o Apparatus: Thiele tube or a melting point apparatus, thermometer, capillary tube (sealed at

one end), small test tube, and a heating medium (e.g., mineral oil).

e Procedure:

o A small amount of 2-methoxyhexane is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed within the test tube containing

the sample.

o The test tube is attached to a thermometer and immersed in a heating bath, such as a

Thiele tube, ensuring the sample is level with the thermometer bulb.
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The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube
will be expelled, seen as a stream of bubbles.[4]

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[4]
This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Method 2: Simple Distillation

For larger sample quantities, simple distillation provides an accurate measure of the boiling

point.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

e Procedure:

[e]

A sample of 2-methoxyhexane (at least 5 mL) is placed in the distillation flask.[3]

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

The sample is heated, and as it boils, the vapor rises, surrounds the thermometer bulb,
and then enters the condenser.

The temperature is recorded when it stabilizes during the distillation process. This
constant temperature is the boiling point of the substance.[5]

The melting point is the temperature at which a solid transitions to a liquid. For pure crystalline

solids, this transition occurs over a narrow range. A broad melting point range often indicates

the presence of impurities.[6]

Method: Capillary Melting Point Determination
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e Apparatus: Melting point apparatus (e.g., Mel-Temp or DigiMelt) or a Thiele tube setup,
thermometer, and capillary tubes.[6]

e Procedure:

o

A small amount of finely powdered, dry sample of solidified 2-methoxyhexane is packed
into a capillary tube to a height of 2-3 mm.[7]

o The capillary tube is placed in the heating block of the melting point apparatus.[8]

o If the approximate melting point is unknown, a rapid heating rate (10-20°C per minute) can
be used to get a preliminary value.[6]

o Afresh sample is then heated slowly, at a rate of about 2°C per minute, starting from a
temperature approximately 20°C below the estimated melting point.[6][7]

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[7]

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the
boiling and melting points of a chemical compound such as 2-methoxyhexane.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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